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Compound of Interest

Compound Name: Barium-140

Cat. No.: B1234999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the radiochemical separation of Barium-
140 (Ba-140) from various matrices, including fission product mixtures and for its use in

Barium-140/Lanthanum-140 (La-140) generators. The described methods are essential for

obtaining high-purity Ba-140 for research, medical applications, and environmental monitoring.

Barium-140 is a significant fission product with a half-life of 12.75 days, decaying to the short-

lived, high-energy gamma emitter Lanthanum-140 (t½ = 40.22 hours). This parent-daughter

relationship is often exploited in the form of a radionuclide generator, where La-140 can be

periodically "milked" from the longer-lived Ba-140 parent. The effective separation of Ba-140

from its daughter and other contaminating radionuclides is crucial for the purity and efficacy of

the final product.

This document outlines three primary techniques for the separation of Ba-140: precipitation, ion

exchange chromatography, and solvent extraction.

Data Presentation: Comparison of Separation
Techniques
The following table summarizes the key quantitative parameters for the different Ba-140

separation techniques, allowing for a direct comparison of their effectiveness.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1234999?utm_src=pdf-interest
https://www.benchchem.com/product/b1234999?utm_src=pdf-body
https://www.benchchem.com/product/b1234999?utm_src=pdf-body
https://www.benchchem.com/product/b1234999?utm_src=pdf-body
https://www.benchchem.com/product/b1234999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Principle
Typical
Purity

Reported
Yield

Key
Advantages

Key
Disadvanta
ges

Precipitation

(as BaSO₄)

Selective

precipitation

of Barium as

insoluble

Barium

Sulfate.

Good >95%

Simple, rapid,

and cost-

effective.

Co-

precipitation

of other

sulfates (e.g.,

Strontium)

can occur,

potentially

reducing

purity.

Ion Exchange

Chromatogra

phy (Dowex

50W-X8)

Differential

affinity of ions

for a solid-

phase cation

exchange

resin.

High to Very

High
>98%

Excellent

separation

from

daughter La-

140 and other

fission

products;

suitable for

generator

systems.

Can be more

time-

consuming

and requires

specialized

resins and

eluents.

Solvent

Extraction

(with TTA)

Partitioning of

a Ba-chelate

complex into

an immiscible

organic

phase.

High >90%

High

selectivity

and can

handle large

sample

volumes.

Requires the

use of

organic

solvents and

chelating

agents; may

involve

multiple

extraction

and stripping

steps.
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Experimental Protocols
Precipitation Method: Barium Sulfate (BaSO₄)
Precipitation
This protocol describes the separation of Ba-140 from a fission product solution by selective

precipitation as Barium Sulfate.

Materials:

Fission product solution containing Ba-140

Barium carrier solution (e.g., 10 mg/mL Ba²⁺ as BaCl₂)

Concentrated Sulfuric Acid (H₂SO₄)

Nitric Acid (HNO₃), 6 M

Hydrochloric Acid (HCl), 1 M

Deionized water

Ethanol

Centrifuge and centrifuge tubes

Hot plate

Filtration apparatus (e.g., filter paper or membrane filter)

Protocol:

Sample Preparation: To a known volume of the fission product solution in a centrifuge tube,

add a precise amount of Barium carrier solution. Acidify the solution by adding 6 M HNO₃ to

a final concentration of approximately 1 M.

Precipitation: While stirring the solution, slowly add a slight excess of concentrated H₂SO₄ to

precipitate Barium Sulfate (BaSO₄). Heat the mixture gently on a hot plate for about 10-15
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minutes to encourage complete precipitation and crystal growth.

Centrifugation and Washing: Centrifuge the tube to collect the BaSO₄ precipitate. Discard the

supernatant, which contains the majority of the contaminants. Wash the precipitate twice with

hot 1 M HCl to remove any adsorbed impurities, followed by a wash with deionized water

and finally with ethanol to aid in drying.

Drying and Weighing: Dry the precipitate in an oven at 110°C to a constant weight. The

chemical yield can be determined by comparing the final weight of the precipitate to the

theoretical weight based on the amount of carrier added.

Activity Measurement: The radioactivity of the dried BaSO₄ precipitate, which now contains

the separated Ba-140, can be measured using a suitable radiation detector (e.g., a gamma

spectrometer).

Ion Exchange Chromatography: Separation using
Dowex 50W-X8
This protocol details the separation of Ba-140 from its daughter product La-140 and other

fission products using a cation exchange resin. This method is particularly suitable for the

preparation of a Ba-140/La-140 generator.

Materials:

Dowex 50W-X8 cation exchange resin (100-200 mesh, H⁺ form)

Chromatography column

Fission product solution containing Ba-140, buffered to pH ~4

Eluent 1: 0.5 M Ammonium Acetate (NH₄CH₃COO), pH 5.5

Eluent 2: 3 M Nitric Acid (HNO₃)

Fraction collector

Radiation detector
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Protocol:

Column Preparation: Prepare a slurry of the Dowex 50W-X8 resin in deionized water and

pour it into the chromatography column to create a packed bed. Wash the column with

several bed volumes of deionized water and then equilibrate it with the starting buffer (e.g.,

0.1 M HCl).

Sample Loading: Load the pre-buffered fission product solution onto the top of the resin bed.

Allow the solution to percolate through the resin at a controlled flow rate. Ba²⁺ and other

cations will be adsorbed onto the resin.

Elution of La-140 and other impurities: Begin the elution with 0.5 M ammonium acetate

solution (pH 5.5). La³⁺ has a lower affinity for the resin under these conditions and will be

eluted from the column, along with some other trivalent fission products. Collect the eluate in

fractions and monitor the radioactivity.

Elution of Ba-140: After the La-140 has been completely eluted, switch the eluent to 3 M

HNO₃. The higher concentration of H⁺ ions will displace the Ba²⁺ from the resin, allowing it to

be collected as a purified fraction.

Analysis: Analyze the collected fractions using gamma spectrometry to determine the purity

and yield of the separated Ba-140.

Solvent Extraction: Separation using
Thenoyltrifluoroacetone (TTA)
This protocol describes a method for the selective extraction of Ba-140 from an aqueous

solution into an organic phase using the chelating agent Thenoyltrifluoroacetone (TTA).

Materials:

Aqueous solution containing Ba-140

TTA solution (e.g., 0.1 M in a suitable organic solvent like toluene or benzene)

pH buffer solution (e.g., acetate buffer)
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Stripping solution: 0.1 M HCl

Separatory funnels

pH meter

Mechanical shaker

Protocol:

Aqueous Phase Preparation: Adjust the pH of the aqueous solution containing Ba-140 to the

optimal range for Ba-TTA complex formation (typically pH 8-9) using a suitable buffer.

Extraction: Transfer the buffered aqueous solution and an equal volume of the TTA-organic

solvent solution to a separatory funnel. Shake the funnel vigorously for 15-20 minutes to

allow for the formation and extraction of the Ba(TTA)₂ complex into the organic phase.

Phase Separation: Allow the two phases to separate completely. The organic phase, now

containing the Ba-140, is carefully collected.

Stripping: To recover the Ba-140 from the organic phase, perform a back-extraction

(stripping). Add an equal volume of the stripping solution (0.1 M HCl) to the organic phase in

a clean separatory funnel. Shake for 10-15 minutes. The acidic conditions will break the Ba-

TTA complex, and the Ba²⁺ ions will transfer back into the aqueous phase.

Final Product: The aqueous phase from the stripping step contains the purified Ba-140. The

purity and concentration can be determined by radiometric methods.

Visualizations
Ba-140 Decay and La-140 Ingrowth
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Lanthanum-140
(t½ = 40.22 h)

β⁻ decay Cerium-140
(Stable)

β⁻ decay
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Caption: Decay pathway of Barium-140 to stable Cerium-140.
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Experimental Workflow: Ion Exchange Chromatography
for Ba-140 Separation
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Caption: Workflow for Ba-140 separation by ion exchange.

Logical Relationship: Ba-140/La-140 Generator System
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To cite this document: BenchChem. [Application Notes and Protocols for Radiochemical
Separation of Barium-140]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234999#radiochemical-separation-techniques-for-
barium-140]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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